Cas no 1261493-14-4 (6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261493-14-4
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 2620639
• PubChem ID: 52984141
• Update Time: 2025-05-28

6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261493-14-4
• 4-Chloro-3-(4-trifluoromethylphenyl)benzoic acid, 95%
• DTXSID30680894
• 4-CHLORO-3-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18321802
• 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 6-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• A1-75469

• Inchi： 1S/C14H8ClF3O2/c15-12-6-3-9(13(19)20)7-11(12)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： VDUHFAFSLRZXQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 300.0164917Da
• Monoisotopic Mass: 300.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid

Research Brief on 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid (CAS: 1261493-14-4)

6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid (CAS: 1261493-14-4) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its chloro and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for medicinal chemistry applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways.

Recent research has focused on the synthesis and optimization of 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a scaffold for designing potent inhibitors of protein-protein interactions (PPIs) involved in inflammatory diseases. The trifluoromethyl group, in particular, was found to improve metabolic stability and binding affinity to target proteins, making it a valuable moiety in drug design.

In addition to its role in PPI inhibition, this compound has been investigated for its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The researchers attributed this selectivity to the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

The pharmacokinetic properties of 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid have also been a subject of recent investigation. A preclinical study highlighted its favorable absorption and distribution profiles, although further optimization may be required to address its relatively rapid clearance in vivo. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to overcome these challenges and improve its therapeutic window.

Looking ahead, the versatility of 6-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid as a building block in drug discovery is expected to drive continued research interest. Its combination of structural features—chloro and trifluoromethyl substituents—offers a unique platform for the development of novel therapeutics targeting a wide range of diseases. Future studies will likely focus on expanding its applications, optimizing its pharmacokinetic properties, and elucidating its mechanisms of action in greater detail.